Cas no 4733-76-0 ((2E)-4-(butylamino)-4-oxobut-2-enoic acid)

• Product name: (2E)-4-(butylamino)-4-oxobut-2-enoic acid
• CAS No: 4733-76-0
• MF: C₈H₁₃NO₃
• MW: 171.19372
• CID: 930866
• PubChem ID: 5875651

(2E)-4-(butylamino)-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-4-(butylamino)-4-oxobut-2-enoic acid
• (Z)-4-(butylamino)-4-oxobut-2-enoic acid
• (3-Butyl-ureido)acetic acid
• (butylcarbamoyl)glycine
• 2-[(butylamino)carbonylamino]acetic acid
• 5-Butylhydantoic Acid
• AC1L3CER
• EINECS 263-811-0
• n-(butylcarbamoyl)glycine
• N-[(Butylamino)carbonyl]glycine
• N-Butyl maleamic acid
• n-butyl maleic acid amide
• N-butyl-malamic acid
• N-butyl-maleamic acid
• N-Butyl-maleinamidsaeure
• N-butyl-N'-(carboxymethyl)urea
• N-n-butyl-hydantoic acid
• N-n-butylmaleamic acid
• F1065-0167
• 2-Butenoic acid, 4-(butylamino)-4-oxo-, (Z)-
• SCHEMBL1395633
• SCHEMBL5454501
• AI3-32634
• (2E)-3-(BUTYLCARBAMOYL)PROP-2-ENOIC ACID
• 4733-76-0
• (E)-4-(butylamino)-4-oxobut-2-enoic acid
• AKOS002251412
• STL019555
• NSC 55610
• NSC 39722
• 913187-30-1

• Inchi： InChI=1S/C8H13NO3/c1-2-3-6-9-7(10)4-5-8(11)12/h4-5H,2-3,6H2,1H3,(H,9,10)(H,11,12)/b5-4+
• InChI Key： BEWIWYDBTBVVIA-SNAWJCMRSA-N
• SMILES： CCCCNC(=O)C=CC(=O)O

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.106
• Boiling Point: 381.6°C at 760 mmHg
• Flash Point: 184.6°C
• Refractive Index: 1.485
• PSA: 66.4
• LogP: 0.93440